Cas no 318292-56-7 (METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE)

• Product Name: METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
• CAS No: 318292-56-7
• MF: C₁₂H₁₁NO₅S
• MW: 281.284442186356
• CID: 916649
• PubChem ID: 53408627
• Update Time: 2025-04-19

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
• Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate
• methyl 3-formyl-5-methylsulfonyl-1H-indole-2-carboxylate
• SCHEMBL15331015
• METHYL3-FORMYL-5-(METHYLSULFONYL)-1H-INDOLE-2-CARBOXYLATE
• DB-265422
• AB18916
• DTXSID70696358
• A875799
• Methyl 3-formyl-5-(methanesulfonyl)-1H-indole-2-carboxylate
• 318292-56-7

• MDL： MFCD04114759
• Inchi： 1S/C12H11NO5S/c1-18-12(15)11-9(6-14)8-5-7(19(2,16)17)3-4-10(8)13-11/h3-6,13H,1-2H3
• InChI Key： WNQHGDKMSBCAGH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)C(C=O)=C(C(=O)OC)N2)(=O)=O

Computed Properties

• Exact Mass: 281.03600
• Monoisotopic Mass: 281.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 101.68000
• LogP: 2.25130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives